Cas no 151466-56-7 (Dianchinenoside B)

• Product Name: Dianchinenoside B
• CAS No: 151466-56-7
• MF: C₄₁H₆₄O₁₅
• MW: 796.937874794006
• CID: 160366
• PubChem ID: 56776246
• Update Time: 2025-11-01

Dianchinenoside B Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-23,28-dioicacid, 16-hydroxy-3-(b-D-xylopyranosyloxy)-, 28-b-D-glucopyranosyl ester, (3b,4a,16a)-
• DianchinenosideB
• Dianchinenoside B
• CID 133562223
• Dianchinenoside B >=95% (LC/MS-ELSD)
• Olean-12-ene-23,28-dioic acid, 16-hydroxy-3-(β-D-xylopyranosyloxy)-, 28-β-D-glucopyranosyl ester, (3β,4α,16α)-
• NCGC00384587-01_C41H64O15_1-O-[(3beta,5xi,9xi,16alpha)-16,23-Dihydroxy-23,28-dioxo-3-(beta-D-xylopyranosyloxy)olean-12-en-28-yl]-beta-D-glucopyranose
• Dianchinenoside B, >=95% (LC/MS-ELSD)
• (3S,4S,6aR,6bS,8R,8aR,12aS,14bR)-8-hydroxy-4,6a,6b,11,11,14b-hexamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4-carboxylic acid
• NCGC00384587-01
• 151466-56-7
• AKOS040735732

• Inchi： 1S/C41H64O15/c1-36(2)13-14-41(35(52)56-33-31(49)29(47)28(46)22(17-42)54-33)20(15-36)19-7-8-23-37(3)11-10-26(55-32-30(48)27(45)21(43)18-53-32)40(6,34(50)51)24(37)9-12-38(23,4)39(19,5)16-25(41)44/h7,20-33,42-49H,8-18H2,1-6H3,(H,50,51)/t20-,21+,22+,23?,24?,25+,26-,27-,28+,29-,30+,31+,32-,33-,37+,38+,39+,40-,41+/m0/s1
• InChI Key： ARNBRPDSKOETGW-BWRWHWAYSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@H]1CC[C@@]2(C)C([C@@]1(C(=O)O)C)CC[C@@]1(C)[C@]3(C)C[C@H]([C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)CCC(C)(C)C[C@H]4C3=CCC12)O

Computed Properties

• Exact Mass: 796.42452133g/mol
• Monoisotopic Mass: 796.42452133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 56
• Rotatable Bond Count: 7
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 253
• XLogP3: 4.419

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 899.2±65.0 °C(Predicted)
• pka: 4.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins

Additional information on Dianchinenoside B

Exploring the Therapeutic Potential of Dianchinenoside B (CAS No. 151466-56-7): A Comprehensive Review

In recent years, the scientific community has shown growing interest in natural compounds with potential therapeutic benefits. Among these, Dianchinenoside B (CAS No. 151466-56-7) has emerged as a promising candidate due to its unique chemical structure and biological activities. This article delves into the properties, applications, and current research trends surrounding this compound, addressing common questions such as "What is Dianchinenoside B used for?" and "How does Dianchinenoside B work at the molecular level?"

Dianchinenoside B is a naturally occurring saponin derivative, classified under the triterpenoid glycosides family. Its CAS registry number, 151466-56-7, serves as a unique identifier in chemical databases and research literature. The compound has garnered attention for its potential anti-inflammatory and neuroprotective effects, aligning with the current global focus on natural alternatives for managing chronic conditions. Researchers are particularly interested in its mechanism of action, especially in relation to "Dianchinenoside B and oxidative stress" and "Dianchinenoside B bioavailability" – topics that frequently appear in scientific queries.

The structural complexity of Dianchinenoside B contributes to its diverse biological activities. Its molecular framework consists of a triterpene aglycone with multiple sugar moieties, a feature that influences both its solubility and biological interactions. Current studies explore its potential in addressing "Dianchinenoside B for metabolic disorders" and "Dianchinenoside B in traditional medicine applications," reflecting the compound's versatility. Analytical techniques such as HPLC-MS and NMR spectroscopy have been crucial in characterizing 151466-56-7 and ensuring its purity for research purposes.

Recent breakthroughs in Dianchinenoside B research have focused on its cellular signaling pathways. Investigations into "Dianchinenoside B and Nrf2 activation" have revealed its potential to modulate antioxidant defense systems, a hot topic in age-related disease research. Additionally, its effects on inflammatory markers like NF-κB position it as a subject of interest for "natural anti-inflammatory agents 2024" – a trending search term in pharmacological databases. The compound's moderate lipophilicity, indicated by computational models, suggests possible blood-brain barrier penetration, sparking studies on "Dianchinenoside B neuroprotective effects."

Quality control remains paramount in Dianchinenoside B research. Standardization methods for 151466-56-7 typically involve chromatographic fingerprinting and reference standard comparison. These protocols address common concerns about "Dianchinenoside B purity standards" and "authentic Dianchinenoside B suppliers," which are frequent queries among researchers. The compound's stability under various pH and temperature conditions has also been systematically evaluated, providing crucial data for formulation development.

From a pharmacological perspective, Dianchinenoside B exhibits a favorable safety profile in preclinical models, with research focusing on "Dianchinenoside B toxicity studies" and "Dianchinenoside B pharmacokinetics." These studies inform dosage considerations and potential drug interactions – key information for practitioners considering natural product integrations. The compound's multifaceted activity spectrum, including potential effects on glucose metabolism and cellular resilience, positions it as a subject of "multi-target natural products research," a growing field in phytochemistry.

Future directions for 151466-56-7 research include structural optimization to enhance bioavailability and target specificity. Current investigations explore "Dianchinenoside B derivatives synthesis" and "Dianchinenoside B drug delivery systems," addressing common challenges in natural product development. Collaborative efforts between ethnopharmacologists and synthetic chemists aim to bridge traditional knowledge with modern drug discovery paradigms, making Dianchinenoside B a compelling case study in natural product research.

The commercial landscape for Dianchinenoside B is evolving, with increasing demand for high-purity standards from research institutions and nutraceutical developers. Market analyses indicate growing interest in "Dianchinenoside B production scale-up" and "sustainable sourcing of Dianchinenoside B," reflecting broader industry trends toward ethical and environmentally conscious ingredient procurement. Analytical method development continues to advance, enabling more precise quantification of 151466-56-7 in complex matrices.

In conclusion, Dianchinenoside B (CAS No. 151466-56-7) represents an intriguing intersection of traditional medicine and modern pharmacology. Its diverse biological activities and favorable safety profile make it a subject of ongoing research, particularly in areas addressing contemporary health challenges. As scientific understanding of this compound deepens, it may offer novel therapeutic approaches aligned with current trends toward personalized and preventive medicine strategies.